![molecular formula C17H25NO3 B4752751 N-cyclohexyl-2-(2-methoxyphenoxy)butanamide](/img/structure/B4752751.png)
N-cyclohexyl-2-(2-methoxyphenoxy)butanamide
Overview
Description
N-cyclohexyl-2-(2-methoxyphenoxy)butanamide, also known as CR845, is a non-opioid analgesic drug that has been developed to treat acute and chronic pain. It is a kappa opioid receptor agonist that has been shown to be effective in reducing pain without the addictive properties of opioids.
Mechanism of Action
N-cyclohexyl-2-(2-methoxyphenoxy)butanamide works by activating the kappa opioid receptor, which is found in the central and peripheral nervous systems. Activation of this receptor leads to the release of dynorphins, which are endogenous opioid peptides that have analgesic properties.
Biochemical and Physiological Effects:
Activation of the kappa opioid receptor by this compound has been shown to have a number of biochemical and physiological effects. These include the modulation of pain signaling pathways, the reduction of inflammation, and the regulation of immune function.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-2-(2-methoxyphenoxy)butanamide in lab experiments is that it has been shown to be effective in reducing pain without the addictive properties of opioids. However, one limitation is that it may not be as effective in treating severe pain as opioids.
Future Directions
There are a number of future directions for research on N-cyclohexyl-2-(2-methoxyphenoxy)butanamide. These include exploring its potential as a treatment for other conditions, such as depression and anxiety, as well as investigating its effects on different types of pain. Additionally, researchers may continue to study the mechanism of action of this compound in order to develop more effective pain relievers.
Scientific Research Applications
N-cyclohexyl-2-(2-methoxyphenoxy)butanamide has been the focus of numerous scientific studies due to its potential as a non-opioid pain reliever. Research has shown that it has analgesic effects in both acute and chronic pain models, including neuropathic pain, without the risk of addiction or respiratory depression associated with opioids.
properties
IUPAC Name |
N-cyclohexyl-2-(2-methoxyphenoxy)butanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO3/c1-3-14(17(19)18-13-9-5-4-6-10-13)21-16-12-8-7-11-15(16)20-2/h7-8,11-14H,3-6,9-10H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXTBKDAULSIHCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1CCCCC1)OC2=CC=CC=C2OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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